Cas no 1936174-25-2 (5-(trifluoromethyl)-6-azaspiro3.4octan-7-one)

• Product Name: 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one
• CAS No: 1936174-25-2
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 5247490
• Update Time: 2025-06-07

5-(trifluoromethyl)-6-azaspiro3.4octan-7-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-7-one, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one

• Inchi： 1S/C8H10F3NO/c9-8(10,11)6-7(2-1-3-7)4-5(13)12-6/h6H,1-4H2,(H,12,13)
• InChI Key： SJQVJIAPHLUQTM-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)NC2C(F)(F)F)CC1

Additional information on 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one

Introduction to 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one (CAS No. 1936174-25-2)

5-(trifluoromethyl)-6-azaspiro3.4octan-7-one, identified by the CAS number 1936174-25-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The compound features a spirocyclic framework, which is a unique structural motif characterized by the intersection of two rings at a single atom. This particular arrangement imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The presence of a trifluoromethyl group at the 5-position of the molecule is a key feature that influences its pharmacological profile. Trifluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, all of which are critical factors in drug design. The incorporation of this moiety into the spirocyclic core of 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one suggests potential applications in the development of drugs with improved pharmacokinetic properties.

The azaspiro structure itself is particularly interesting from a chemical biology perspective. Spiro compounds have been extensively studied due to their rigidity and conformational stability, which can be advantageous in achieving high affinity and selectivity in binding to biological targets. The nitrogen atom in the azaspiro ring introduces additional functionality, allowing for further derivatization and customization to tailor specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one with various biological targets with greater accuracy. These studies have highlighted its potential as a lead compound for drugs targeting neurological disorders, inflammatory diseases, and cancer. The trifluoromethyl group, in particular, has been shown to play a crucial role in stabilizing interactions with certain enzymes and receptors, thereby enhancing the compound's therapeutic efficacy.

In vitro studies have demonstrated that derivatives of 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one exhibit promising activity against several disease-related pathways. For instance, modifications to the spirocyclic core have led to compounds with potent inhibitory effects on kinases involved in cancer progression. Additionally, the presence of the azaspiro scaffold has been linked to anti-inflammatory properties, making this class of compounds attractive for treating chronic inflammatory conditions.

The synthesis of 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high precision. These advancements have not only improved yields but also allowed for greater control over stereochemistry, which is essential for achieving optimal biological activity.

One particularly noteworthy application of 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one is in the development of next-generation antiviral agents. The trifluoromethyl group's ability to modulate electronic properties makes it an effective tool for designing molecules that can interact with viral proteases and polymerases more efficiently than existing antiviral drugs. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against RNA viruses, suggesting their potential use in combating emerging viral threats.

The pharmaceutical industry has recognized the significance of spirocyclic compounds like 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one and is investing heavily in research to explore their therapeutic potential further. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel derivatives with enhanced pharmacological profiles. These collaborations leverage cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms to accelerate the identification of lead compounds.

As our understanding of molecular interactions continues to evolve, so does our appreciation for the versatility of 5-(trifluoromethyl)-6-azaspiro3.4octan-7-one as a pharmacophore. The combination of its unique structural features—such as the spirocyclic framework and the trifluoromethyl group—makes it an ideal candidate for further exploration in drug discovery programs targeting a wide range of diseases.